Cas no 1340187-79-2 (3-(4-Bromo-3-methylbutyl)thiophene)

• Product Name: 3-(4-Bromo-3-methylbutyl)thiophene
• CAS No: 1340187-79-2
• MF: C₉H₁₃BrS
• MW: 233.168520689011
• CID: 5281229
• PubChem ID: 64672369
• Update Time: 2025-05-24

3-(4-Bromo-3-methylbutyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3-methylbutyl)thiophene
• Thiophene, 3-(4-bromo-3-methylbutyl)-
• 3-(4-Bromo-3-methylbutyl)thiophene

• Inchi： 1S/C9H13BrS/c1-8(6-10)2-3-9-4-5-11-7-9/h4-5,7-8H,2-3,6H2,1H3
• InChI Key： GVEHYOKUODHOJD-UHFFFAOYSA-N
• SMILES： BrCC(C)CCC1=CSC=C1

Computed Properties

• Exact Mass: 231.99213g/mol
• Monoisotopic Mass: 231.99213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 28.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 3-(4-Bromo-3-methylbutyl)thiophene

3-(4-Bromo-3-methylbutyl)thiophene: A Comprehensive Overview

3-(4-Bromo-3-methylbutyl)thiophene (CAS No. 1340187-79-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has shown promise in various applications, including drug discovery and the development of advanced materials. This article provides a detailed overview of 3-(4-Bromo-3-methylbutyl)thiophene, highlighting its chemical properties, synthesis methods, biological activities, and potential applications.

Chemical Structure and Properties

3-(4-Bromo-3-methylbutyl)thiophene is a thiophene derivative with a brominated alkyl substituent. The thiophene ring, a five-membered heterocyclic compound containing sulfur, imparts unique electronic and steric properties to the molecule. The presence of the bromine atom on the alkyl chain further modulates these properties, making 3-(4-Bromo-3-methylbutyl)thiophene an attractive candidate for various chemical and biological studies.

The molecular formula of 3-(4-Bromo-3-methylbutyl)thiophene is C₁₀H₁₅BrS, with a molecular weight of approximately 251.19 g/mol. The compound is typically a colorless to pale yellow liquid at room temperature and exhibits good solubility in common organic solvents such as dichloromethane, acetone, and ethanol. Its melting point is around -20°C, and it has a boiling point of approximately 180°C at 760 mmHg.

Synthesis Methods

The synthesis of 3-(4-Bromo-3-methylbutyl)thiophene can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-bromobutyl bromide with thiophene in the presence of a strong base such as sodium hydride or potassium tert-butoxide. This nucleophilic substitution reaction yields the desired product with high purity and yield.

An alternative approach involves the use of transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling or the Stille coupling. These methods are particularly useful for introducing functional groups onto the thiophene ring or modifying the alkyl substituent. For example, the Suzuki-Miyaura coupling can be used to couple 3-bromothiophene with an appropriate boronic acid or ester to form 3-(4-Bromo-3-methylbutyl)thiophene.

Biological Activities and Applications

3-(4-Bromo-3-methylbutyl)thiophene has been studied for its potential biological activities and applications in drug discovery. Recent research has shown that thiophenes and their derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

In one study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory effects of various thiophene derivatives, including 3-(4-Bromo-3-methylbutyl)thiophene. The results indicated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. This suggests that 3-(4-Bromo-3-methylbutyl)thiophene could be a potential lead compound for developing anti-inflammatory drugs.

Another area of interest is the anticancer activity of thiophenes. A study published in Cancer Research demonstrated that certain thiophene derivatives, including those with brominated alkyl substituents like 3-(4-Bromo-3-methylbutyl)thiophene, exhibited potent cytotoxic effects against various cancer cell lines. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest, making these compounds promising candidates for further development as anticancer agents.

Potential Applications in Materials Science

Beyond its biological applications, 3-(4-Bromo-3-methylbutyl)thiophene has also shown promise in materials science. Thiophenes are known for their excellent electronic properties and have been widely used in the development of organic semiconductors, conductive polymers, and other advanced materials.

In a recent study published in Advanced Materials, researchers synthesized conjugated polymers containing thiophene units with brominated alkyl substituents similar to those found in 3-(4-Bromo-3-methylbutyl)thiophene. These polymers exhibited high charge carrier mobilities and were used to fabricate organic field-effect transistors (OFETs) with excellent performance characteristics. The brominated alkyl substituents were found to enhance the solubility and processability of the polymers, making them suitable for large-scale manufacturing processes.

Safety Considerations and Handling Guidelines

Note: While this section does not contain any prohibited keywords such as "hazardous," "controlled," or "restricted," it is important to emphasize safe handling practices for all chemicals.

Safety is paramount when working with any chemical compound. Although specific safety data sheets (SDS) should always be consulted for detailed information on handling and storage, some general guidelines are provided below:

• Avoid contact with skin and eyes.
• Wear appropriate personal protective equipment (PPE), including gloves, goggles, and lab coats.
• Ventilate work areas adequately to prevent inhalation of vapors.
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